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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392 Get Quote

Introduction

n-Octylbenzene, also known as 1-phenyloctane, is an aromatic hydrocarbon with the chemical

formula C₁₄H₂₂.[1][2] It consists of a benzene ring attached to a linear octyl chain.[3] At room

temperature, it is a colorless to light yellow liquid with a mild aromatic odor.[2][3] This

compound is of significant interest in various industrial and research settings, primarily serving

as a chemical intermediate in the synthesis of pharmaceuticals and fine chemicals.[2] Notably,

it is a crucial building block in the production of Fingolimod, a medication used to treat multiple

sclerosis.[1][2] Its properties also make it suitable as a specialized solvent and for use in the

formulation of surfactants, detergents, and lubricant additives.[2][3]

Physical and Chemical Properties
n-Octylbenzene is characterized by its high boiling point and low melting point, making it a

liquid over a wide temperature range.[1] It is immiscible with water but soluble in non-polar

organic solvents.[2][4] The key physical and chemical properties are summarized in the table

below.
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Property Value References

Identifiers

CAS Number 2189-60-8 [1][2]

IUPAC Name octylbenzene [5]

Synonyms
1-Phenyloctane, n-octyl

benzene
[1][5]

Molecular Properties

Molecular Formula C₁₄H₂₂ [1][2]

Molecular Weight 190.32 g/mol [1][2]

Physical Properties

Appearance Colorless to light yellow liquid [2][3]

Density ~0.858 g/mL at 25 °C [3][4][6]

Melting Point -36 °C [1][3][6]

Boiling Point 261-263 °C at 760 mmHg [1][3][6]

Flash Point 107 °C (closed cup) [1][3][7]

Refractive Index (n²⁰/D) 1.483 - 1.485 [3][4]

Vapor Pressure 0.0158 mmHg at 25°C [3]

Purity & Stability

Typical Assay
≥98.0% (GC), premium

batches >99%
[1]

Stability
Stable under normal

conditions. Combustible.
[4]

Incompatibilities Strong oxidizing agents [4]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-octylbenzene-cas-2189-60-8-properties-and-uses-kv
https://pubchem.ncbi.nlm.nih.gov/compound/Octylbenzene
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://pubchem.ncbi.nlm.nih.gov/compound/Octylbenzene
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-octylbenzene-cas-2189-60-8-properties-and-uses-kv
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-octylbenzene-cas-2189-60-8-properties-and-uses-kv
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-octylbenzene-cas-2189-60-8-properties-and-uses-kv
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1222449.htm
https://www.tronchemicals.com/wp-content/uploads/2019/05/n-Octylbenzene-2.pdf
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.tronchemicals.com/wp-content/uploads/2019/05/n-Octylbenzene-2.pdf
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.tronchemicals.com/wp-content/uploads/2019/05/n-Octylbenzene-2.pdf
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.sigmaaldrich.com/GB/en/product/aldrich/113190
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1222449.htm
https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1222449.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1222449.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic analysis is crucial for the identification and characterization of n-octylbenzene.

Key data from various spectroscopic techniques are provided below.

Spectrum Type Description / Key Signals References

¹H NMR
Spectra available, typically run

in CDCl₃.
[3][8]

¹³C NMR
Spectra available from various

sources.
[5]

Mass Spectrometry (MS)
Electron ionization mass

spectra are available.
[9][10]

Infrared (IR) Spectroscopy
Spectra available for liquid film

and in solution (CCl₄/CS₂).
[3][9]

Synthesis of n-Octylbenzene
The industrial and laboratory synthesis of n-octylbenzene is predominantly achieved through

two robust methods: Friedel-Crafts alkylation and Grignard reagent-mediated synthesis.[3][11]

Friedel-Crafts Alkylation
This is a classic and widely used method for attaching alkyl chains to an aromatic ring.[2][3]

The reaction involves treating benzene with an octylating agent, such as 1-chlorooctane or 1-

octene, in the presence of a strong Lewis acid catalyst like aluminum chloride (AlCl₃).[2][3][11]

Experimental Protocol: Friedel-Crafts Alkylation of Benzene

Materials:

Benzene (anhydrous)

1-Chlorooctane

Aluminum chloride (AlCl₃, anhydrous)

Hydrochloric acid (dilute, aqueous)
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Sodium bicarbonate solution (saturated, aqueous)

Magnesium sulfate or sodium sulfate (anhydrous)

An appropriate solvent for extraction (e.g., diethyl ether)

Procedure:

Apparatus Setup: A three-necked, round-bottom flask is equipped with a reflux condenser, a

dropping funnel, and a mechanical stirrer. All glassware must be thoroughly dried to prevent

moisture from deactivating the catalyst.

Reaction Initiation: The flask is charged with anhydrous benzene and anhydrous aluminum

chloride. The mixture is cooled in an ice bath.

Addition of Alkyl Halide: 1-Chlorooctane is added dropwise from the dropping funnel to the

stirred mixture at a rate that maintains a controlled reaction temperature. The Friedel-Crafts

alkylation reaction is exothermic.[12]

Reaction Completion: After the addition is complete, the mixture is allowed to warm to room

temperature and stirred for several hours to ensure the reaction goes to completion.

Workup: The reaction mixture is carefully poured onto crushed ice and acidified with dilute

hydrochloric acid to decompose the aluminum chloride complex.

Extraction and Purification: The organic layer is separated, washed sequentially with water,

saturated sodium bicarbonate solution, and brine. The organic layer is then dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation.

Final Purification: The crude product is purified by vacuum distillation to yield pure n-

octylbenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://courses.lumenlearning.com/suny-mcc-organicchemistry/chapter/the-friedel-crafts-alkylation-and-acylation-of-benzene/
https://www.benchchem.com/product/b124392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction & Workup

Products

Benzene

1. Mix Reactants
(Anhydrous)

1-Chlorooctane AlCl₃ (Catalyst)

2. Aqueous Workup
(HCl, H₂O)

Reaction

3. Extraction &
Purification

n-Octylbenzene

Click to download full resolution via product page

Grignard Reagent-Mediated Synthesis
This method provides an alternative route and is a powerful tool for forming carbon-carbon

bonds.[11] The synthesis involves the reaction of a phenyl Grignard reagent (e.g.,

phenylmagnesium bromide) with an octyl halide, or conversely, an octyl Grignard reagent with

a phenyl halide.[11] The former is a common approach.
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Experimental Protocol: Grignard Reagent-Mediated Synthesis

Materials:

Magnesium turnings

1-Bromooctane

Anhydrous diethyl ether or THF

Phenylmagnesium bromide (or prepared in situ from bromobenzene)

A catalyst for cross-coupling (e.g., an iron or copper salt, optional but can improve yield)[13]

Ammonium chloride (saturated, aqueous)

An appropriate solvent for extraction

Procedure:

Grignard Reagent Preparation:

Apparatus Setup: Assemble a dry three-necked flask with a reflux condenser and a

dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

Initiation: Place magnesium turnings in the flask. Add a small amount of a solution of 1-

bromooctane in anhydrous diethyl ether. The reaction is often initiated by gentle warming

or the addition of an iodine crystal.[14]

Formation: Once the reaction begins (indicated by cloudiness and gentle reflux), add the

remaining 1-bromooctane solution dropwise at a rate that maintains a steady reflux.[14]

This forms octylmagnesium bromide.

Coupling Reaction:

The solution of phenylmagnesium bromide is added slowly to the prepared

octylmagnesium bromide solution (or vice-versa, depending on the specific pathway

chosen). The reaction mixture is typically stirred at room temperature or gently heated.
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Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

Extraction and Purification: The organic layer is separated, washed with water and brine, and

dried over an anhydrous drying agent. The solvent is removed via rotary evaporation.

Final Purification: The crude product is purified by vacuum distillation to yield pure n-

octylbenzene.

Part 1: Grignard Reagent Formation Part 2: Coupling & Product Formation

1-Bromooctane Magnesium (Mg) Anhydrous Ether Octylmagnesium Bromide
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Applications in Research and Drug Development
n-Octylbenzene is a versatile compound with several key applications:

Pharmaceutical Intermediate: Its most prominent role is as a key intermediate in the multi-

step synthesis of Fingolimod (Gilenya), an immunomodulating drug for treating multiple

sclerosis.[1][2] The purity and reliable supply of n-octylbenzene are critical for this

pharmaceutical application.[2]
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Solvent: Due to its non-polar nature and high boiling point, it is used as a solvent in

specialized chemical processes and for research into molecular self-assembly.[2][4][7] For

example, it has been used as a solvent to study the assembly of tetrathiafulvalene (TTF)

derivatives on graphite surfaces.[4][7]

Chemical Synthesis: It serves as a starting material or building block for the synthesis of

various other fine chemicals.[2] It can also be used to prepare charge-transfer complexes

with compounds like fluoranil and 1,3,5-trinitrobenzene.[4][7]

Industrial Formulations: Its hydrophobic properties make it a useful component in the

formulation of surfactants, detergents, and additives for lubricants.[3]

Safety and Handling
n-Octylbenzene is a combustible liquid and should be handled with care in a well-ventilated

area.[4] It is incompatible with strong oxidizing agents.[4] Standard personal protective

equipment, including safety goggles and gloves, should be worn during handling.[7] For

storage, it is recommended to keep the compound in a cool, ventilated environment to ensure

its stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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